Cas no 1968-37-2 (4-Imidazolidinepropanamide,1-methyl-5-oxo-2-thioxo-)

• Product Name: 4-Imidazolidinepropanamide,1-methyl-5-oxo-2-thioxo-
• CAS No: 1968-37-2
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 118248
• PubChem ID: 4358528
• Update Time: 2025-04-18

4-Imidazolidinepropanamide,1-methyl-5-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinepropanamide,1-methyl-5-oxo-2-thioxo-
• 2,5-diamino-5-oxopentanoic acid,1-methyl-2-sulfanylideneimidazolidin-4-one
• MTH-DL-GLUTAMINE
• 3-(1-methyl-5-oxo-2-thioxo-imidazolidin-4-yl)-propionamide
• 4-Imidazolidinepropanamide,1-methyl-5-oxo-2-thioxo
• 4-Imidazolidinepropionamide,1-methyl-5-oxo-2-thioxo-(7CI,8CI)
• 5-<2-Carbamoyl-aethyl>-3-methyl-2-thio-hydantoin
• Glutamin-methyl-thiohydantoin
• 1968-37-2
• 3-(1-methyl-5-oxo-2-thioxoimidazolidin-4-yl)propanamide
• MLS001047153
• FT-0695838
• HMS2808G21
• Oprea1_761193
• 3-(1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)propanamide
• SMR000427507
• CHEMBL1595119
• AKOS005462141

• Inchi： 1S/C7H11N3O2S/c1-10-6(12)4(9-7(10)13)2-3-5(8)11/h4H,2-3H2,1H3,(H2,8,11)(H,9,13)
• InChI Key： FOSQCJWXEAEPFR-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(C(CCC(N)=O)N1)=O

Computed Properties

• Exact Mass: 201.05700
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -1

Experimental Properties

• PSA: 107.52000
• LogP: -0.06600